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Compound of Interest

Compound Name: Perchloryl fluoride

Cat. No.: B1593512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for perchloryl
fluoride (FCIOs). The information is compiled from peer-reviewed literature and established
chemical databases, offering a centralized resource for professionals in research and
development. This document presents quantitative data in structured tables, details relevant
experimental methodologies, and includes visualizations of key chemical processes and
workflows.

Thermochemical and Physical Properties

Perchloryl fluoride is a colorless, toxic gas with a characteristic sweet odor.[1] While it has a
relatively small positive enthalpy of formation, it is kinetically stable, decomposing only at
temperatures around 400 °C.[2] It is a powerful oxidizing and fluorinating agent.[2] The key

thermochemical and physical properties of perchloryl fluoride are summarized in the tables
below.

Key Thermochemical Data

The following table summarizes the standard state (298.15 K and 1 bar) thermochemical
values for perchloryl fluoride in the gas phase.
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Property Symbol (Unit) Value Reference(s)

Standard Enthalpy of

] AfH°gas (kJ/mol) -21.42 +2.90 [3]

Formation (Gas)
Standard Molar

S°gas (J/mol-K) 278.97 [2]
Entropy (Gas)
Heat Capacity (Gas,

Cp (J/mol-K) 64.89 [3]
298.15 K)
Enthalpy of Formation

AfH°gas (kJ/mol) -12.69 £ 2.90 [3]
(Gas, 0 K)
Integrated Heat
Capacity (0 K to H°298 - H°0 (kJ/mol) 13.30 [3]

298.15 K)

Physical Properties

Property Value Reference(s)
Molecular Formula FCIOs [4]
Molar Mass 102.45 g/mol [5]
Melting Point -147.8 °C (125.3 K) [2]
Boiling Point -46.7 °C (226.5 K) [2]
Density (liquid, 20 °C) 1.434 g/cm3 [6]
Heat of Vaporization 4.6 kcal/mol (19.25 kJ/mol) [6]
Critical Temperature 95.2 °C (368.3 K) [2]
Critical Pressure 53 atm (5,400 kPa) [2]

Gas Phase Heat Capacity (Shomate Equation)

The heat capacity (Cp) of perchloryl fluoride in the gas phase can be calculated over a range
of temperatures using the Shomate equation parameters provided by the National Institute of
Standards and Technology (NIST).
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Equation: Cp° = A + Bt + Ct2 + D*t® + E/t? where:
e Cp° = heat capacity (J/mol-K)
e t =temperature (K) /1000

The following table lists the Shomate equation coefficients for two temperature ranges.

Temperat
Referenc
ure A B C D E
e
Range (K)
298.15 -
36.66519 152.4842 -125.8631 37.21241 -0.625788 [7]
1200
1200 -
6000 107.0485 0.561539 -0.110696 0.007508 -7.743538 [7]

Experimental Protocols

The thermochemical data presented in this guide are derived from various experimental
studies. Below are detailed descriptions of the methodologies employed in key experiments.

Synthesis of Perchloryl Fluoride

Perchloryl fluoride can be synthesized through several methods, primarily involving the
fluorination of perchlorates.

Method 1: Reaction of Potassium Perchlorate with Fluorosulfuric Acid A common laboratory
and industrial synthesis involves the reaction of an inorganic perchlorate, such as potassium
perchlorate (KCIOa4), with an excess of fluorosulfuric acid (HSOsF).[2][6]

e Procedure:

o Potassium perchlorate is mixed with approximately 10 parts by weight of fluosulfonic acid.

[6]

o The mixture is agitated and heated to a temperature of at least 40 °C.[6]
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o Perchloryl fluoride gas evolves from the reaction mixture, typically in a temperature
range of 50-125 °C.[6]

o The evolved gas is then collected and purified.

The overall reaction is: KClIO4 + HSOsF —» KHSOa4 + FCIOs[2]
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Synthesis of Perchloryl Fluoride

Potassium Perchlorate (KCIOa) Fluorosulfuric Acid (HSOsF)

Heated Reactor

(>40°C)

Potassium Bisulfate (KHSOa4) ( )
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Workflow for Determining Enthalpy of Formation

Preparation

Calibrate Calorimeter
(with Benzoic Acid)

'

Load Bomb with FCIOs
and excess Hz2

Initiate Combustion
Measure Temperature Rise (AT)

Calculate Heat of Reaction (Q)
Apply Corrections
(Washburn, etc.)
Calculate AfH°(FCIOs)
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Electrophilic Aromatic Perchlorylation

Aromatic Ring + FCIOs (

Step 1: Formation of Electrophile
F-Cl+(02)-O~-AlCl3

l

Step 2: Nucleophilic Attack
(Rate-Determining)

l

Arenium lon Intermediate
(Resonance Stabilized)

Step 3: Deprotonation

Perchlorylated Aromatic Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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